BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 1-(2-Bromophenylsulfonyl)-1H-
pyrazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(2-Bromophenyilsulfonyl)-1H-
Compound Name:
pyrazole

Cat. No.: B1294171

CAS Number: 957120-65-9

A Comprehensive Overview for Researchers and
Drug Development Professionals

This technical guide provides an in-depth overview of 1-(2-Bromophenylsulfonyl)-1H-
pyrazole, a heterocyclic compound of interest in medicinal chemistry and drug discovery. While
specific detailed experimental data for this exact compound is limited in publicly available
literature, this document compiles general methodologies for its synthesis and discusses its
potential biological significance based on the activities of structurally related pyrazole-
sulfonamide derivatives.

Compound Identity and Properties

A summary of the key physicochemical properties for 1-(2-Bromophenylsulfonyl)-1H-
pyrazole is presented in Table 1.
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Property Value

CAS Number 957120-65-9
Molecular Formula CoH7BrN20:2S
Molecular Weight 287.13 g/mol

Chemical Name

1-(2-Bromophenylsulfonyl)-1H-pyrazole

Synonyms

1-(2-bromophenyl)sulfonylpyrazole

Predicted XlogP

2.2

INChl=1S/C9H7BrN202S/c10-8-4-1-2-5-

InChl

9(8)15(13,14)12-7-3-6-11-12/h1-7H
InChlKey QATUVNITMAQYOC-UHFFFAOYSA-N
SMILES C1=CC=C(C(=C1)S(=0)(=0)N2C=CC=N2)Br

Synthesis and Experimental Protocols

The synthesis of N-substituted arylsulfonylpyrazoles, such as 1-(2-Bromophenylsulfonyl)-1H-
pyrazole, is typically achieved through the sulfonylation of a pyrazole ring. While a specific
protocol for this compound is not readily available, a general and adaptable experimental
procedure is outlined below, based on established methods for similar structures.

General Experimental Protocol: Sulfonylation of
Pyrazole

This protocol describes a representative synthesis of an N-arylsulfonylpyrazole.
Materials:

e Pyrazole

e 2-Bromobenzenesulfonyl chloride

e Anhydrous solvent (e.g., Chloroform, Dichloromethane, or Tetrahydrofuran)
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e Base (e.g., Triethylamine or Pyridine)
 Stirring apparatus
o Reaction vessel with a nitrogen atmosphere inlet

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

e Reaction Setup: To a solution of pyrazole (1.0 equivalent) in an anhydrous solvent under a
nitrogen atmosphere, add the base (1.1 to 1.5 equivalents).

o Addition of Sulfonyl Chloride: Cool the mixture in an ice bath (0 °C). Slowly add a solution of
2-bromobenzenesulfonyl chloride (1.0 equivalent) in the same anhydrous solvent to the
stirred pyrazole solution.

o Reaction: Allow the reaction to warm to room temperature and stir for several hours (typically
4-24 hours). The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC).

o Workup: Upon completion, quench the reaction with water. Transfer the mixture to a
separatory funnel and extract with an organic solvent (e.g., ethyl acetate). Wash the organic
layer sequentially with a dilute acid solution (e.g., 1M HCI), a saturated sodium bicarbonate
solution, and brine.

« |solation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel to yield the final product, 1-(2-Bromophenylsulfonyl)-1H-
pyrazole.

A general workflow for the synthesis of N-arylsulfonylpyrazoles is depicted in the following
diagram.
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Caption: General Synthesis Workflow for N-Arylsulfonylpyrazoles.

Potential Biological Activities and Signaling
Pathways

While there is no specific biological data for 1-(2-Bromophenylsulfonyl)-1H-pyrazole, the
pyrazole and sulfonamide moieties are present in a wide range of biologically active
compounds.[1] Pyrazole derivatives are known to exhibit a broad spectrum of pharmacological
activities, including antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects.[2]
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The sulfonamide group is a key feature of many antibacterial drugs (sulfa drugs) and other
therapeutic agents. Therefore, it is plausible that 1-(2-Bromophenylsulfonyl)-1H-pyrazole
could be investigated for similar biological activities. For instance, many pyrazole-containing
compounds act as inhibitors of enzymes such as cyclooxygenase (COX), which is involved in
inflammatory pathways.

The following diagram illustrates a hypothetical mechanism where a pyrazole-sulfonamide
derivative could inhibit the COX pathway, a common target for anti-inflammatory drugs.
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Caption: Hypothetical Inhibition of the COX Pathway.

Concluding Remarks for Researchers

1-(2-Bromophenylsulfonyl)-1H-pyrazole represents a scaffold with potential for further
investigation in drug discovery. Based on the known biological activities of related pyrazole and
sulfonamide compounds, this molecule could be a candidate for screening in various assays,
particularly for anti-inflammatory, antibacterial, and anticancer properties. The synthetic route to
this compound is expected to be straightforward, allowing for the generation of analogs for
structure-activity relationship (SAR) studies. Future research should focus on the synthesis and
subsequent biological evaluation of this compound to determine its specific therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 1-(2-Bromophenylsulfonyl)-1H-
pyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294171#1-2-bromophenylsulfonyl-1h-pyrazole-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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